Cas no 146959-88-8 (Cholest-7-en-6-one,2,3,14,20,24,25-hexahydroxy-, (2b,3b,5b)-)

Cholest-7-en-6-one,2,3,14,20,24,25-hexahydroxy-, (2b,3b,5b)- structure
146959-88-8 structure
Product Name:Cholest-7-en-6-one,2,3,14,20,24,25-hexahydroxy-, (2b,3b,5b)-
CAS No:146959-88-8
MF:C27H44O7
MW:480.634069442749
CID:189698
Update Time:2024-03-01

Cholest-7-en-6-one,2,3,14,20,24,25-hexahydroxy-, (2b,3b,5b)- Chemical and Physical Properties

Names and Identifiers

    • Cholest-7-en-6-one,2,3,14,20,24,25-hexahydroxy-, (2b,3b,5b)-
    • (+)-Pinnatasterone
    • Pinnatasterone
    • Cholest-7-en-6-one, 2,3,14,20,24,25-hexahydroxy-, (2β,3β,5β,24R)-
    • Inchi: 1S/C27H44O7/c1-23(2,32)22(31)8-10-26(5,33)21-7-11-27(34)16-12-18(28)17-13-19(29)20(30)14-24(17,3)15(16)6-9-25(21,27)4/h12,15,17,19-22,29-34H,6-11,13-14H2,1-5H3/t15-,17-,19+,20-,21-,22+,24+,25+,26-,27+/m0/s1
    • InChI Key: VUBCOFCCIFBERZ-QUOJMMGDSA-N
    • SMILES: [C@@H]1(O)C[C@]2([H])[C@](C)(C[C@@H]1O)[C@]1([H])C([C@@]3(O)[C@@](CC1)(C)[C@@H]([C@](O)(C)CC[C@@H](O)C(O)(C)C)CC3)=CC2=O

Computed Properties

  • Exact Mass: 480.309
  • Monoisotopic Mass: 480.309
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 869
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 702.1±60.0 °C(Predicted)
  • pka: 14.18±0.70(Predicted)

Cholest-7-en-6-one,2,3,14,20,24,25-hexahydroxy-, (2b,3b,5b)- Related Literature

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